Cas no 502760-11-4 (Benzene, 1-(2-bromooctyl)-4-methoxy-)
502760-11-4 structure
Product Name:Benzene, 1-(2-bromooctyl)-4-methoxy-
CAS No:502760-11-4
MF:C15H23BrO
MW:299.246524095535
CID:365395
PubChem ID:12030660
Update Time:2025-04-19
Benzene, 1-(2-bromooctyl)-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(2-bromooctyl)-4-methoxy-
- 1-(2-bromooctyl)-4-methoxybenzene
- 502760-11-4
- AGN-PC-0NHK59
- DTXSID10476111
-
- Inchi: 1S/C15H23BrO/c1-3-4-5-6-7-14(16)12-13-8-10-15(17-2)11-9-13/h8-11,14H,3-7,12H2,1-2H3
- InChI Key: DPJMZNZLYZLXRN-UHFFFAOYSA-N
- SMILES: BrC(CC1C=CC(=CC=1)OC)CCCCCC
Computed Properties
- Exact Mass: 298.09329
- Monoisotopic Mass: 298.09323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-(2-bromooctyl)-4-methoxy- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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